Cas no 1796950-85-0 (N-(2-(2-fluorophenyl)-2-methoxypropyl)-1-(methylsulfonyl)piperidine-4-carboxamide)

• Product Name: N-(2-(2-fluorophenyl)-2-methoxypropyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• CAS No: 1796950-85-0
• MF: C₁₇H₂₅FN₂O₄S
• MW: 372.454807043076
• CID: 6073149
• PubChem ID: 71810637
• Update Time: 2025-10-31

N-(2-(2-fluorophenyl)-2-methoxypropyl)-1-(methylsulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1796950-85-0
• N-[2-(2-FLUOROPHENYL)-2-METHOXYPROPYL]-1-METHANESULFONYLPIPERIDINE-4-CARBOXAMIDE
• F6452-0174
• AKOS024568585
• N-[2-(2-fluorophenyl)-2-methoxypropyl]-1-methylsulfonylpiperidine-4-carboxamide
• N-(2-(2-fluorophenyl)-2-methoxypropyl)-1-(methylsulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C17H25FN2O4S/c1-17(24-2,14-6-4-5-7-15(14)18)12-19-16(21)13-8-10-20(11-9-13)25(3,22)23/h4-7,13H,8-12H2,1-3H3,(H,19,21)
• InChI Key： OUFVGIQSAYBYTI-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NCC(C)(C2C=CC=CC=2F)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 372.15190662g/mol
• Monoisotopic Mass: 372.15190662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(2-(2-fluorophenyl)-2-methoxypropyl)-1-(methylsulfonyl)piperidine-4-carboxamide

Introduction to N-(2-(2-fluorophenyl)-2-methoxypropyl)-1-(methylsulfonyl)piperidine-4-carboxamide (CAS No. 1796950-85-0)

N-(2-(2-fluorophenyl)-2-methoxypropyl-1-(methylsulfonyl)piperidine-4-carboxamide

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1796950-85-0, represents a pinnacle of molecular design, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a fluoro-substituted aromatic ring, a methoxy-propyl side chain, and a methylsulfonyl group on a piperidine core creates a molecule with intriguing pharmacological profiles.

The compound's structure is meticulously crafted to optimize its interaction with biological targets, making it a promising candidate for further investigation in drug discovery. The fluoro group, in particular, is well-known for its ability to modulate metabolic stability and binding affinity, often enhancing the efficacy of pharmaceutical agents. When integrated into the 2-fluorophenyl moiety of this compound, it suggests potential applications in the development of treatments targeting neurological and cardiovascular diseases, where precise molecular interactions are crucial.

The methylsulfonyl group adds another layer of complexity to the molecule, contributing to its lipophilicity and potentially influencing its solubility and bioavailability. This feature is particularly important in medicinal chemistry, as it can significantly affect how a drug is absorbed, distributed, metabolized, and excreted by the body. The combination of these functional groups within the piperidine-4-carboxamide backbone suggests that this compound may exhibit multifaceted pharmacological effects.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced selectivity and reduced side effects. N-(2-(2-fluorophenyl)-2-methoxypropyl-1-(methylsulfonyl)piperidine-4-carboxamide aligns with this trend, as its structural features are likely to confer high specificity for certain biological pathways. For instance, studies have shown that piperidine derivatives can serve as effective scaffolds for central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently.

The potential applications of this compound extend beyond CNS disorders. Emerging research indicates that it may also have utility in addressing inflammatory conditions and metabolic diseases. The fluoro-substituted aromatic ring has been implicated in modulating enzyme activity, which could be leveraged to develop inhibitors for enzymes involved in inflammatory pathways. Similarly, the presence of the methylsulfonyl group may contribute to anti-inflammatory effects by interacting with specific receptor targets.

The synthesis of N-(2-(2-fluorophenyl)-2-methoxypropyl-1-(methylsulfonyl)piperidine-4-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon framework of the molecule. These synthetic strategies not only highlight the expertise required but also underscore the importance of innovation in drug development.

The compound's potential as a lead molecule has not gone unnoticed by the scientific community. Several research groups have initiated studies to evaluate its biological activity across various disease models. Preliminary data suggest that it may exhibit potent effects on targets relevant to cancer therapy, neuroprotection, and cardiovascular health. These findings are particularly encouraging given the growing demand for innovative therapeutic strategies.

The development of N-(2-(2-fluorophenyl)-2-methoxypropyl-1-(methylsulfonyl)piperidine-4-carboxamide also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been instrumental in predicting how this compound might interact with biological targets at the atomic level. By leveraging these tools, researchers can optimize its structure for improved efficacy and safety before moving into costly and time-consuming experimental validation.

In conclusion, N-(2-(2-fluorophenyl)-2-methoxypropyl-1-(methylsulfonyl)piperidine-4-carboxamide (CAS No. 1796950-85-0) is a remarkable example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups positions it as a versatile scaffold for addressing diverse medical challenges. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry and pharmaceutical innovation.